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Compound of Interest

Compound Name: (3-methylphenyl) carbamate

CAS No.: 33222-69-4

Cat. No.: B13729655

Get Quote

Executive Summary & Chemical Profile
(3-methylphenyl) carbamate, commonly known as Metolcarb or MTMC, is a potent carbamate

insecticide used in agricultural research and toxicological studies. While valuable for studying

acetylcholinesterase (AChE) kinetics, its neurotoxic potential demands a zero-tolerance

approach to mishandling.

This guide moves beyond generic "safety first" slogans to provide a scientifically grounded,

logistical framework for disposal. We treat the disposal process not as a janitorial task, but as a

chemical neutralization workflow designed to break the chain of toxicity.
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Parameter Specification

Chemical Name
(3-methylphenyl) carbamate; Metolcarb; m-Tolyl

methylcarbamate

CAS Number 1129-41-5

Molecular Formula C₉H₁₁NO₂

Primary Hazard Neurotoxin (Cholinesterase Inhibitor)

UN Number UN 2757 (Carbamate pesticides, solid, toxic)

RCRA Status

Toxic Waste (Check local P-list/U-list variations;

often treated as P-listed equivalent due to acute

toxicity)

Signal Word DANGER

The Mechanism of Hazard (The "Why")
To dispose of this chemical safely, you must understand its biological mechanism. Metolcarb

acts by carbamylating the serine residue in the active site of the enzyme acetylcholinesterase

(AChE).

Unlike organophosphates, which permanently phosphorylate the enzyme, carbamates cause

reversible inhibition. However, the "reversible" nature is misleading in a safety context. The

carbamylated enzyme cannot hydrolyze acetylcholine, leading to an accumulation of

neurotransmitters at synaptic clefts. This results in:

Muscarinic effects: Salivation, lacrimation, urination, defecation (SLUDGE).

Nicotinic effects: Muscle fasciculations and paralysis.

CNS effects: Respiratory depression and seizures.

Operational Implication: Because skin absorption is rapid and the onset of symptoms can be

delayed, double-gloving (Nitrile + Laminate) is mandatory during all disposal procedures to

prevent permeation.
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Disposal Decision Matrix & Workflow
The following diagram outlines the logical flow for categorizing and processing Metolcarb

waste. This ensures compliance with EPA regulations (40 CFR) and minimizes cross-

contamination risks.
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Figure 1: Cradle-to-Grave disposal workflow for Metolcarb, emphasizing the separation of bulk

waste from trace residues requiring decontamination.

Detailed Operational Protocols
Protocol A: Bulk Waste Management (Solids & Liquids)
Do not attempt to chemically neutralize bulk quantities of Metolcarb in the lab. The exothermic

nature of hydrolysis on a large scale can generate toxic aerosols.

Segregation:

Solids: Place contaminated gloves, weigh boats, and paper towels into a clear, 6-mil

polyethylene bag. Seal this bag and place it inside a rigid hazardous waste drum (fiber or

poly).

Liquids: Collect solvent-based solutions in amber glass or HDPE carboys. Do not mix with

oxidizers (e.g., nitric acid) as this may evolve nitrogen oxide gases.

Labeling:

Affix a hazardous waste label immediately upon the first drop of waste entering the

container.

Mandatory Fields: "Hazardous Waste," "Toxic," "(3-methylphenyl) carbamate," and

"Acetylcholinesterase Inhibitor."

Storage:

Store in a Satellite Accumulation Area (SAA) near the point of generation.

Ensure secondary containment (tray) can hold 110% of the volume of the largest

container.

Protocol B: Decontamination of Glassware (Alkaline
Hydrolysis)
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Use this protocol for glassware (flasks, spatulas) containing trace residues only. This relies on

the chemical susceptibility of the carbamate ester bond to high pH.

Mechanism:

(The toxic carbamate is cleaved into a phenol, carbonate, and methylamine.)

Steps:

Preparation: Prepare a 1N Sodium Hydroxide (NaOH) solution (approx. 4% w/v) in a solvent

mixture of 50:50 Ethanol:Water. The ethanol helps solubilize the lipophilic carbamate to

ensure contact with the hydroxide.

Soak: Submerge contaminated glassware in the NaOH bath for 24 hours.

Verification: Check pH to ensure it remains >12. If pH drops, add more NaOH.

Disposal of Rinsate: The resulting solution contains phenols and methylamine. It is still

hazardous chemical waste (due to pH and organic solvents) but is no longer acutely

neurotoxic. Label as "Basic Organic Waste" and dispose of through EHS.

Final Wash: Rinse glassware with water and acetone, then wash with standard detergent.

Emergency Response & Spill Control
In the event of a spill during disposal, immediate action is required to prevent systemic toxicity.
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Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap and water for

15 min. Do not scrub.

Scrubbing increases dermal

blood flow and absorption rate.

Minor Spill (<10g)

Cover with vermiculite or sand.

Apply 1N NaOH solution over

the absorbent.

NaOH initiates hydrolysis in

situ; absorbent prevents

spreading.

Inhalation
Evacuate to fresh air.[1][2]

Administer Oxygen if trained.

Prevents hypoxia due to

respiratory muscle paralysis.

Antidote
Atropine Sulfate (Medical

professionals only).

Atropine blocks muscarinic

receptors, counteracting the

excess acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
(3-methylphenyl) Carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13729655/docs#operational-guide-safe-disposal-
and-management-of-3-methylphenyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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